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Compound of Interest

Compound Name: Dabigatran-13C-d3

Cat. No.: B15556129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of suppliers for the isotopically

labeled internal standard, Dabigatran-13C-d3, and outlines key considerations for its quality

assessment. This document is intended to assist researchers, scientists, and drug

development professionals in sourcing high-purity Dabigatran-13C-d3 for analytical and

research purposes.

Introduction to Dabigatran-13C-d3
Dabigatran-13C-d3 is a stable isotope-labeled version of Dabigatran, a potent, reversible, and

competitive direct thrombin inhibitor. The incorporation of carbon-13 and deuterium atoms

makes it an ideal internal standard for bioanalytical methods, such as liquid chromatography-

mass spectrometry (LC-MS), used to quantify Dabigatran in biological matrices. Accurate

quantification is crucial in pharmacokinetic and metabolic studies during drug development.

Sourcing Dabigatran-13C-d3: A Comparative
Landscape
A critical step in any research involving analytical standards is the selection of a reliable

supplier. The following table summarizes publicly available information from various suppliers

of Dabigatran-13C-d3. It is important to note that availability, purity, and catalog details may

change, and direct inquiry with the suppliers is always recommended.
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Supplier CAS Number
Molecular
Formula

Purity Notes

Cayman

Chemical
2967480-55-1

C₂₄¹³CH₂₂D₃N₇O

₃

≥99% deuterated

forms (d₁-d₃)

Intended for use

as an internal

standard.[1]

211914-51-1
Not specified for

labeled
≥95%

Listed as a

labeled version

of Dabigatran.[2]

MedChemExpres

s (MCE)
Not specified

C₂₄¹³CH₂₂D₃N₇O

₃
Not specified

Labeled as a

stable isotope.[3]

[4][5]

Simson Pharma

Limited
Not specified

C₂₄¹³CH₂₂D₃N₇O

₃
Not specified

Offers custom

synthesis and

provides a

Certificate of

Analysis.[6][7][8]

TLC

Pharmaceutical

Standards Ltd.

Not specified
C₂₄¹³CH₂₂D₃N₇O

₃
Not specified

Product code D-

59109.[9]

Sigma-Aldrich 2967480-55-1 Not specified Not specified

Distributed by AA

BLOCKS, INC.

Certificate of

Analysis

available.

SynZeal 2967480-55-1
C₂₄¹³CH₂₂D₃N₇O

₃
Not specified

Available via

synthesis on

demand.[10]

CymitQuimica 211914-51-1
C₂₄¹³CH₂₂D₃N₇O

₃
Not specified

White to off-white

solid.[11]

EvitaChem Not specified Not specified Not specified Mentioned for

use as an

internal standard
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in quantitative

analysis.[12]

Ace

Therapeutics
Not specified Not specified 99.95%

Listed under

inhibitors and

activators.[13]

Quality Assessment and Experimental Protocols
Ensuring the purity and identity of Dabigatran-13C-d3 is paramount for the integrity of

research data. While specific protocols are often proprietary to the supplier, a general workflow

for quality control can be outlined. A Certificate of Analysis (CoA) should always be requested

from the supplier, which typically includes data from the following analytical techniques.

High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the chemical purity of the compound by separating it from any

impurities.

General Methodology:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or formic acid in

water) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where Dabigatran has significant absorbance

(e.g., ~315 nm).[2]

Purity Calculation: The peak area of Dabigatran-13C-d3 is compared to the total peak

area of all components in the chromatogram.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight and isotopic enrichment of the labeled compound.

General Methodology:
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Ionization: Electrospray ionization (ESI) is typically used.

Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured. For

Dabigatran-13C-d3, the expected molecular weight is approximately 475.5 g/mol .[1][9]

[11]

Isotopic Distribution: The mass spectrum will show a characteristic isotopic pattern

confirming the presence of ¹³C and deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure and the position of the isotopic labels.

General Methodology:

¹H NMR: Will show the proton signals, and the integration values will be consistent with

the structure. The absence of a signal corresponding to the deuterated positions confirms

successful labeling.

¹³C NMR: Will show signals for the carbon atoms, including the enriched ¹³C position.

Logical Workflows for Procurement and Quality
Control
The following diagrams, generated using the DOT language, illustrate logical workflows for

selecting a supplier and for performing in-house quality control of a newly acquired batch of

Dabigatran-13C-d3.
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Identify Research Needs
(Quantity, Purity Requirements)

Online Search for Suppliers
(e.g., 'Dabigatran-13C-d3 supplier')

Shortlist Potential Suppliers

Request Quotations and
Certificates of Analysis (CoA)

Review Supplier Documentation
(Purity, Isotopic Enrichment, Price, Lead Time)

Select Supplier and Place Order

Receive and Log Compound

In-house Quality Control Verification

Click to download full resolution via product page

Figure 1: Supplier Selection Workflow for Dabigatran-13C-d3.
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Receive New Batch of
Dabigatran-13C-d3

Review Supplier's CoA

Perform HPLC for Chemical Purity

Perform MS for Molecular Weight
and Isotopic Enrichment

Perform NMR for Structural Confirmation
(Optional, if required)

Compare In-house Data with CoA

Does Data Match?

Release for Research Use

Yes

Contact Supplier for Investigation

No

Click to download full resolution via product page

Figure 2: In-house Quality Control Workflow for Dabigatran-13C-d3.
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Conclusion
The selection of a high-purity, well-characterized Dabigatran-13C-d3 is a foundational

requirement for accurate and reproducible quantitative bioanalysis. Researchers should

engage with potential suppliers to obtain comprehensive analytical data before purchase.

Furthermore, an orthogonal in-house verification of the material's identity and purity is a critical

step to ensure the integrity of experimental results. This guide provides a starting point for

navigating the supplier landscape and establishing robust quality control procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556129#dabigatran-13c-d3-supplier-and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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